Cas no 208396-03-6 (Benzene, 1-bromo-4-(octylsulfonyl)-)

• Product Name: Benzene, 1-bromo-4-(octylsulfonyl)-
• CAS No: 208396-03-6
• MF: C₁₄H₂₁BrO₂S
• MW: 333.28434252739
• CID: 1400444
• Update Time: 2024-08-15

Benzene, 1-bromo-4-(octylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-4-(octylsulfonyl)-

• Inchi： 1S/C14H21BrO2S/c1-2-3-4-5-6-7-12-18(16,17)14-10-8-13(15)9-11-14/h8-11H,2-7,12H2,1H3
• InChI Key： KGGVRVGSIZLWCW-UHFFFAOYSA-N
• SMILES： C1(Br)=CC=C(S(CCCCCCCC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 332.04463

Experimental Properties

• Density: 1.267±0.06 g/cm3(Predicted)
• Melting Point: 38-39 °C
• Boiling Point: 427.9±37.0 °C(Predicted)
• PSA: 34.14